57-55-6

Propylene glycol

In Stock

• CAS RN:
• 57-55-6

• Formula:
• C3H8O2
  C3H8O2
  CH3CHOHCH2OH

• InChI:
• InChI=1S/C3H8O2/c1-3(5)2-4/h3-5H,2H2,1H3

• InChIKey:
• DNIAPMSPPWPWGF-UHFFFAOYSA-N

• 1,2-Propanediol can be obtained as a byproduct in the dehydration of glycerol to hydroxyacetone. It can undergo condensation with sebacic acid and citric acid in the absence of catalyst to give poly((1,2-propanediol-sebacate)-citrate) (PPSC), an elastomeric polyester, which can find applications in tissue engineering and drug delivery.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  Propylene glycol is commonly utilized as a penetration enhancer in topical dermatological formulations, either alone or in combined form with other penetration enhancing agents, like fatty acids.
  1,2-Propanediol is a compound found to be chemically similar to ethylene glycol and is widely used in automobile antifreeze, act...

Octalene

• CAS RN:
• 257-55-6

• Formula:
• C14H12

• InChI:
• InChI=1S/C14H12/c1-2-6-10-14-12-8-4-3-7-11-13(14)9-5-1/h1-12H

• InChIKey:
• OVPVGJFDFSJUIG-UHFFFAOYSA-N

• Octalene is a mancude carbobicyclic parent and an ortho-fused bicyclic hydrocarbon.

Trimethyldiphenylpropylamine

In Stock

• CAS RN:
• 13957-55-6

• Formula:
• C18H23N

• InChI:
• InChI=1S/C18H23N/c1-15(19(2)3)14-18(16-10-6-4-7-11-16)17-12-8-5-9-13-17/h4-13,15,18H,14H2,1-3H3

• InChIKey:
• NSHMKXVHJBBKTN-UHFFFAOYSA-N

• Trimethyldiphenylpropylamine is a diarylmethane.

(2-oxo-2-{[1-(2-phenylethyl)-1H-benzimidazol-5-yl]amino}ethoxy)acetic acid

• CAS RN:
• 903857-55-6

• Formula:
• C19H19N3O4

• InChI:
• InChI=1S/C19H19N3O4/c23-18(11-26-12-19(24)25)21-15-6-7-17-16(10-15)20-13-22(17)9-8-14-4-2-1-3-5-14/h1-7,10,13H,8-9,11-12H2,(H,21,23)(H,24,25)

• InChIKey:
• HRRBMGMWKUDUMS-UHFFFAOYSA-N

• (2-oxo-2-{[1-(2-phenylethyl)-1H-benzimidazol-5-yl]amino}ethoxy)acetic acid is a useful research compound. Its molecular formula is C19H19N3O4 and its molecular weight is 353.4g/mol. The purity is usually 95%.

4'-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-4-methoxy benzophenone

In Stock

• CAS RN:
• 898757-55-6

• Formula:
• C22H25NO4

• InChI:
• InChI=1S/C22H25NO4/c1-25-20-8-6-19(7-9-20)21(24)18-4-2-17(3-5-18)16-23-12-10-22(11-13-23)26-14-15-27-22/h2-9H,10-16H2,1H3

• InChIKey:
• SVMPSPKILBLCTH-UHFFFAOYSA-N

• 4'-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-4-methoxy benzophenone is a useful research compound. Its molecular formula is C22H25NO4 and its molecular weight is 367.4 g/mol. The purity is usually 95%.

4-chloro-1-(3-fluorobenzyl)-1H-pyrazol-3-amine

In Stock

• CAS RN:
• 1001757-55-6

• Formula:
• C10H9ClFN3

• InChI:
• InChI=1S/C10H9ClFN3/c11-9-6-15(14-10(9)13)5-7-2-1-3-8(12)4-7/h1-4,6H,5H2,(H2,13,14)

• InChIKey:
• CSSAALCFGVTUBI-UHFFFAOYSA-N

• 4-chloro-1-(3-fluorobenzyl)-1H-pyrazol-3-amine is a useful research compound. Its molecular formula is C10H9ClFN3 and its molecular weight is 225.65 g/mol. The purity is usually 95%.

5-(2,4-Difluorophenyl)oxazole

In Stock

• CAS RN:
• 2002657-55-6

• Formula:
• C9H5F2NO

• InChI:
• InChI=1S/C9H5F2NO/c10-6-1-2-7(8(11)3-6)9-4-12-5-13-9/h1-5H

• InChIKey:
• SJJZRCYFIXJTNO-UHFFFAOYSA-N

• 5-(2,4-Difluorophenyl)oxazole is a useful research compound. Its molecular formula is C9H5F2NO and its molecular weight is 181.14 g/mol. The purity is usually 95%.

Ethyl (1S,6R,7R)-3-azabicyclo[4.1.0]heptane-7-carboxylate

In Stock

• CAS RN:
• 2138157-55-6

• Formula:
• C9H15NO2

• InChI:
• InChI=1S/C9H15NO2/c1-2-12-9(11)8-6-3-4-10-5-7(6)8/h6-8,10H,2-5H2,1H3/t6-,7+,8-/m1/s1

• InChIKey:
• YEUNTQQFKFOGQP-GJMOJQLCSA-N

• Ethyl (1S,6R,7R)-3-azabicyclo[4.1.0]heptane-7-carboxylate is a useful research compound. Its molecular formula is C9H15NO2 and its molecular weight is 169.224. The purity is usually 95%.

(3S,4R)-4-(Difluoromethyl)oxolan-3-ol

Usually In Stock

• CAS RN:
• 2227857-55-6

• Formula:
• C5H8F2O2

• InChI:
• InChI=1S/C5H8F2O2/c6-5(7)3-1-9-2-4(3)8/h3-5,8H,1-2H2/t3-,4-/m1/s1

• InChIKey:
• UUJQLWWQCQBTFS-QWWZWVQMSA-N

• (3S,4R)-4-(Difluoromethyl)oxolan-3-ol is a useful research compound. Its molecular formula is C5H8F2O2 and its molecular weight is 138.114. The purity is usually 95%.

N-(1-Benzyl-3,5-dimethylpyrazol-4-yl)prop-2-enamide

Usually In Stock

• CAS RN:
• 2361657-55-6

• Formula:
• C15H17N3O

• InChI:
• InChI=1S/C15H17N3O/c1-4-14(19)16-15-11(2)17-18(12(15)3)10-13-8-6-5-7-9-13/h4-9H,1,10H2,2-3H3,(H,16,19)

• InChIKey:
• JOKRAWHWEDTVKW-UHFFFAOYSA-N

• N-(1-Benzyl-3,5-dimethylpyrazol-4-yl)prop-2-enamide is a useful research compound. Its molecular formula is C15H17N3O and its molecular weight is 255.321. The purity is usually 95%.